Cas no 88148-50-9 (Propanedinitrile, [1-(2-bromophenyl)ethylidene]-)

Propanedinitrile, [1-(2-bromophenyl)ethylidene]- structure
88148-50-9 structure
Product Name:Propanedinitrile, [1-(2-bromophenyl)ethylidene]-
CAS No:88148-50-9
MF:C11H7BrN2
MW:247.090681314468
CID:643207
PubChem ID:71410501
Update Time:2025-04-19

Propanedinitrile, [1-(2-bromophenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [1-(2-bromophenyl)ethylidene]-
    • 2-[1-(2-bromophenyl)ethylidene]propanedinitrile
    • 88148-50-9
    • [1-(2-Bromophenyl)ethylidene]propanedinitrile
    • DTXSID90830176
    • Inchi: 1S/C11H7BrN2/c1-8(9(6-13)7-14)10-4-2-3-5-11(10)12/h2-5H,1H3
    • InChI Key: PBKVQKIVTNXNHD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1/C(=C(\C#N)/C#N)/C

Computed Properties

  • Exact Mass: 245.97926g/mol
  • Monoisotopic Mass: 245.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.6Ų
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